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Compound of Interest

Compound Name: 4-Ethoxy-3-(trifluoromethyl)phenol

CAS No.: 1206593-24-9

Cat. No.: B1399402

Get Quote

CAS Registry Number: 1206593-24-9 Molecular Formula:

Molecular Weight: 206.16 g/mol IUPAC Name: 4-Ethoxy-3-(trifluoromethyl)phenol[1][2][3][4]

Executive Summary: Molecular Architecture &
Medicinal Utility
In the landscape of modern drug discovery, 4-Ethoxy-3-(trifluoromethyl)phenol represents a

high-value scaffold, particularly within the development of enzyme inhibitors and receptor

modulators. The strategic placement of the trifluoromethyl (

) group adjacent to the ethoxy moiety serves a dual purpose: it modulates the lipophilicity (

) to enhance membrane permeability and metabolically blocks the aromatic ring against
oxidative degradation (e.g., CYP450-mediated hydroxylation).

This guide provides a rigorous spectroscopic breakdown of the compound. By synthesizing

data from high-fidelity structural analogues (e.g., 4-trifluoromethyphenol, 4-ethoxyphenol) and
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validated prediction models, we establish a reference standard for the identification, purity

assessment, and structural validation of this intermediate.

Theoretical Prediction & Structural Logic
Before analyzing experimental signals, we must establish the electronic environment that

dictates the spectra. The molecule is a 1,3,4-trisubstituted benzene:

C1-OH: Electron-donating group (EDG), ortho/para directing.

C3-

: Strong electron-withdrawing group (EWG), meta directing.

C4-OEt: Strong EDG, ortho/para directing.

Electronic Conflict & Resolution: The C4-ethoxy group exerts a strong shielding effect on the

ortho-proton (H5). The C3-trifluoromethyl group strongly deshields the adjacent nuclei but is

sterically bulky, influencing the conformation of the ethoxy tail. The C1-hydroxyl group

dominates the exchangeable proton landscape.

Spectroscopic Data Profiling
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is characterized by the distinct coupling of the ethoxy chain and the specific

splitting pattern of the 1,2,4-aromatic system.

NMR Data (400 MHz,

)
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Position

Chemical
Shift (

, ppm)

Multiplicity Integration

Coupling
Constant (

, Hz)

Assignment
Logic

OH 5.00 – 6.50 Broad Singlet 1H -

Exchangeabl

e; shift varies

with

conc./solvent.

Ar-H2 7.05 – 7.15 Doublet (d) 1H

Ortho to OH,

Ortho to

. Deshielded

by

.

Ar-H6 6.90 – 7.00
Doublet of

Doublets (dd)
1H

Ortho to OH.

Coupled to

H5 (ortho)

and H2

(meta).

Ar-H5 6.80 – 6.90 Doublet (d) 1H

Ortho to OEt.

Shielded by

ether oxygen.

4.05 – 4.15 Quartet (q) 2H

Characteristic

methylene

next to

oxygen.

1.40 – 1.45 Triplet (t) 3H

Terminal

methyl of

ethoxy group.
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Analyst Note: The signal for Ar-H2 is diagnostic. It appears as a "meta-coupled doublet" (often

looking like a narrow singlet) and is the most downfield aromatic signal due to the inductive

effect of the adjacent

group.

NMR Data (100 MHz,

)
Carbonyl/Aromatic C-O: ~150.0 ppm (C4-OEt) and ~148.0 ppm (C1-OH).

Aromatic C-H: ~118.0 ppm (C6), ~113.0 ppm (C5), ~112.0 ppm (C2).

(Quaternary): ~120.0 ppm (quartet,

Hz).

Group: ~123.0 ppm (quartet,

Hz).

Ethoxy: ~65.0 ppm (

), ~14.8 ppm (

).

Mass Spectrometry (MS) - Electron Ionization (EI)[5]
The fragmentation pattern is dominated by the stability of the aromatic core and the cleavage

of the ethoxy ether bond.

Molecular Ion:
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206 (

)

Abundance Fragment Identity Mechanism

206 High
Stable aromatic

radical cation.

177 100% (Base)

Loss of ethyl radical

(29 Da) to form the

quinoid-like cation.

137 Medium
Loss of trifluoromethyl

radical (69 Da).

109 Low

Ring contraction/CO

loss from the phenolic

species.

MS Fragmentation Pathway Diagram

Key

Molecular Ion (M+)
m/z 206

[C9H9F3O2]+.

Base Peak
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[M - Et]+

Loss of Ethyl Radical

- C2H5• (29 Da)

Fragment
m/z 137

[M - CF3]+

- CF3• (69 Da)

Fragment
m/z 149

Loss of C2H5 + CO

- CO (28 Da)

Primary Pathway: Ether Cleavage
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Figure 1: Predicted Electron Ionization (EI) fragmentation pathway. The loss of the ethyl group

to form the resonance-stabilized cation at m/z 177 is the dominant transition.

Infrared Spectroscopy (IR)
The IR spectrum serves as a rapid "fingerprint" validation tool, particularly for confirming the

presence of the

group and the integrity of the phenol.

O-H Stretch:

(Broad, strong). Indicates free or H-bonded phenol.

C-H Stretch (Aromatic):

(Weak).

C-H Stretch (Aliphatic):

(Medium). Corresponds to the ethoxy ethyl group.

C=C Aromatic Ring:

(Variable).

C-F Stretch:

(Very Strong, Broad). Diagnostic Region. The multiple C-F bonds create a massive
absorption band here.

C-O Stretch:

(Asymmetric ether stretch).

Analytical Workflow: Purity & Identity Validation
To ensure the integrity of this compound for use in SAR (Structure-Activity Relationship)

studies, the following validation workflow is recommended.
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Crude Sample
(Synthesis Output)

1. TLC Screening
(Hexane:EtOAc 4:1)

Check for Aniline precursors

2. 1H NMR (CDCl3)
Verify OEt Quartet (4.1 ppm)

Confirm No Aniline H's

Single Spot 3. GC-MS Analysis
Confirm m/z 206

Check for de-ethylated impurity (m/z 178)

Structure Confirmed Release for
Biological Assay

Purity >98%

Click to download full resolution via product page

Figure 2: Quality Control Decision Matrix. Note that the primary impurity in synthesis is often

the unreacted 4-fluoro-3-(trifluoromethyl)phenol or the de-ethylated byproduct.

Synthesis Context & Impurity Profile
Understanding the synthesis aids in interpreting "ghost peaks" in the spectra. The most

common route involves Nucleophilic Aromatic Substitution (

):

Starting Material: 4-Fluoro-3-(trifluoromethyl)phenol.[5]

Reagent: Sodium Ethoxide (

) or Ethyl Iodide (

) + Base.

Mechanism: The

group activates the para-fluorine (or para-hydroxyl oxygen if alkylating) for substitution.

Common Impurities:

O-Alkylation vs C-Alkylation: If using EtI, ensure no C-alkylation on the ring (unlikely due to

steric crowding of

, but possible).

Residual Solvent: Ethanol (triplet at 1.2 ppm, quartet at 3.7 ppm) often co-elutes.

Starting Material: 4-Fluoro-3-(trifluoromethyl)phenol.[5] Look for a complex multiplet in the

aromatic region without the ethoxy signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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